Cas no 1806545-04-9 (2-Nitro-3-(trifluoromethoxy)mandelic acid)

• Product Name: 2-Nitro-3-(trifluoromethoxy)mandelic acid
• CAS No: 1806545-04-9
• MF: C₉H₆F₃NO₆
• MW: 281.142253398895
• CID: 4796894
• Update Time: 2025-07-18

2-Nitro-3-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-3-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C9H6F3NO6/c10-9(11,12)19-5-3-1-2-4(6(5)13(17)18)7(14)8(15)16/h1-3,7,14H,(H,15,16)
• InChI Key： AIYIRXJMRSBTBS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(C(=O)O)O)=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 1.8
• Topological Polar Surface Area: 113

Additional information on 2-Nitro-3-(trifluoromethoxy)mandelic acid

2-Nitro-3-(trifluoromethoxy)mandelic acid (CAS No. 1806545-04-9): A Comprehensive Overview

2-Nitro-3-(trifluoromethoxy)mandelic acid (CAS No. 1806545-04-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinct chemical structure, which includes a nitro group and a trifluoromethoxy substituent, making it a valuable building block for various applications.

The chemical structure of 2-Nitro-3-(trifluoromethoxy)mandelic acid consists of a mandelic acid core with a nitro group at the 2-position and a trifluoromethoxy group at the 3-position. This arrangement imparts specific physical and chemical properties that are crucial for its applications in drug discovery, catalysis, and material synthesis. The presence of the nitro group enhances the compound's reactivity and electronic properties, while the trifluoromethoxy group contributes to its hydrophobicity and stability.

In the realm of pharmaceutical research, 2-Nitro-3-(trifluoromethoxy)mandelic acid has shown promise as an intermediate in the synthesis of novel drugs. Its unique structure allows it to serve as a versatile scaffold for the development of compounds with diverse biological activities. Recent studies have explored its potential in the treatment of various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, researchers at the University of California have utilized this compound to develop new inhibitors of key enzymes involved in cancer progression.

The synthesis of 2-Nitro-3-(trifluoromethoxy)mandelic acid involves several well-established organic reactions. One common approach is to start with mandelic acid and introduce the nitro and trifluoromethoxy groups through selective functionalization steps. The use of advanced synthetic techniques, such as transition-metal catalysis and microwave-assisted reactions, has significantly improved the efficiency and yield of these processes. These advancements have made it possible to produce high-purity 2-Nitro-3-(trifluoromethoxy)mandelic acid on both laboratory and industrial scales.

In addition to its role in drug discovery, 2-Nitro-3-(trifluoromethoxy)mandelic acid has found applications in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials, such as polymers and coatings with enhanced performance characteristics. Researchers at MIT have explored the use of this compound in the synthesis of conductive polymers for electronic devices, demonstrating its potential in next-generation materials.

The physical properties of 2-Nitro-3-(trifluoromethoxy)mandelic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water due to its hydrophobic nature. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

From an environmental perspective, the synthesis and use of 2-Nitro-3-(trifluoromethoxy)mandelic acid are subject to stringent regulations to ensure environmental safety. Green chemistry principles are increasingly being applied to minimize waste generation and reduce the environmental impact of its production processes. For example, researchers at Stanford University have developed eco-friendly synthetic routes that utilize renewable resources and minimize hazardous waste.

In conclusion, 2-Nitro-3-(trifluoromethoxy)mandelic acid (CAS No. 1806545-04-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers working in pharmaceuticals, materials science, and organic chemistry. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.